Cas no 1823312-79-3 (2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide)

• Product Name: 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide
• CAS No: 1823312-79-3
• MF: C₈H₆F₃N₃OS
• MW: 249.212950229645
• CID: 4820489
• Update Time: 2025-06-13

2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide

• Inchi： 1S/C8H6F3N3OS/c1-3-2-14-4(6(12)15)5(8(9,10)11)13-7(14)16-3/h2H,1H3,(H2,12,15)
• InChI Key： RYUQYJIQMLRONA-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C1=NC(C(F)(F)F)=C2C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 2.4
• Topological Polar Surface Area: 88.6

Additional information on 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide

Comprehensive Overview of 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide (CAS No. 1823312-79-3)

The compound 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide (CAS No. 1823312-79-3) is a heterocyclic organic molecule featuring a unique imidazo[2,1-b]thiazole core. This scaffold is of significant interest in medicinal chemistry due to its structural resemblance to biologically active motifs found in pharmaceuticals and agrochemicals. The presence of a trifluoromethyl group and a carboxamide moiety enhances its potential for hydrogen bonding and lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, researchers have focused on imidazo[2,1-b]thiazole derivatives due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The 2-Methyl-6-(trifluoromethyl) variant, in particular, has garnered attention for its potential in targeting enzyme inhibition pathways. Its CAS No. 1823312-79-3 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities.

The synthesis of 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring reproducibility in academic and industrial settings, where the compound may be used as a building block for more complex molecules.

From an industrial perspective, the demand for imidazo[2,1-b]thiazole-based compounds is rising, driven by their utility in developing novel therapeutics and specialty chemicals. The trifluoromethyl group is particularly valued for its ability to modulate metabolic stability and bioavailability, addressing key challenges in modern drug design. As such, CAS No. 1823312-79-3 is frequently referenced in patent literature and research papers exploring next-generation small-molecule inhibitors.

Environmental and safety considerations are also paramount when handling 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended during its synthesis and handling. This aligns with the broader industry shift toward sustainable and safer chemical processes.

In summary, 2-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxamide (CAS No. 1823312-79-3) represents a versatile and scientifically valuable compound. Its structural features and potential applications make it a subject of ongoing research, particularly in the fields of medicinal chemistry and materials science. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of innovative solutions for health and technology.